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Compound of Interest

Compound Name: 1,2-Butadiene

Cat. No.: B1212224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

1,2-butadiene and its structural isomers, including 1,3-butadiene, cyclobutene, and

methylenecyclopropane. This document summarizes key quantitative data, details common

experimental methodologies for their determination, and visualizes the chemical pathways of

isomerization and thermal decomposition.

Core Thermodynamic Data
The following tables summarize the standard enthalpy of formation, standard molar entropy,

and molar heat capacity for 1,2-butadiene and its isomers. These values are crucial for

understanding the relative stabilities of these compounds and for predicting the

thermodynamics of their reactions.

Table 1: Standard Enthalpy of Formation (ΔfH°) at 298.15 K
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Compound Formula State ΔfH° (kJ/mol)

1,2-Butadiene C₄H₆ Gas 162.2 ± 0.59

1,3-Butadiene C₄H₆ Gas 110.2 ± 0.7

Cyclobutene C₄H₆ Gas 157.3 ± 1.3

Methylenecyclopropan

e
C₄H₆ Gas 201.0 ± 2.0

Table 2: Standard Molar Entropy (S°) at 298.15 K

Compound Formula State S° (J/mol·K)

1,2-Butadiene C₄H₆ Gas 289.8

1,3-Butadiene C₄H₆ Gas 278.7

Cyclobutene C₄H₆ Gas 282.4

Methylenecyclopropan

e
C₄H₆ Gas 286.3

Table 3: Molar Heat Capacity at Constant Pressure (Cp) at 298.15 K

Compound Formula State Cp (J/mol·K)

1,2-Butadiene C₄H₆ Gas 79.48

1,3-Butadiene C₄H₆ Gas 79.81

Cyclobutene C₄H₆ Gas 64.4 ± 2.0

Methylenecyclopropan

e
C₄H₆ Gas 72.93

Experimental Protocols
The determination of the thermodynamic properties of volatile hydrocarbons like 1,2-butadiene
and its isomers requires specialized experimental techniques. Below are detailed
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methodologies for key experiments.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of formation of an organic compound is often determined indirectly from

its enthalpy of combustion, which is measured using a bomb calorimeter. For a volatile and

gaseous compound like 1,2-butadiene, special handling procedures are necessary.

Methodology:

Sample Preparation: A known mass of the volatile liquid or condensed gaseous sample is

encapsulated in a thin-walled glass ampoule or a gelatin capsule to prevent evaporation. For

gaseous samples, a specialized gas handling apparatus is used to accurately meter a known

quantity of gas into the bomb.

Bomb Assembly: The sealed ampoule or capsule is placed in a crucible within the bomb. A

known length of fuse wire is positioned to ensure ignition. A small, known amount of water is

added to the bomb to saturate the internal atmosphere, ensuring that any water formed

during combustion is in the liquid state.

Pressurization: The bomb is sealed and then purged with a small amount of oxygen before

being filled with high-purity oxygen to a pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter's bucket. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water in the calorimeter is monitored and recorded at

regular intervals until a constant temperature is reached.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a

substance of known heat of combustion, such as benzoic acid. The heat of combustion of

the sample is then calculated from the observed temperature rise, taking into account

corrections for the heat of ignition and any side reactions, such as the formation of nitric acid

from residual nitrogen in the bomb.
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Measurement of Heat Capacity of Gases
The heat capacity of a gas can be measured at constant pressure (Cp) or constant volume

(Cv). A common method for determining Cp is through continuous-flow calorimetry.

Methodology:

Gas Flow: A steady flow of the gas under investigation is established through a tube

containing a heating element.

Temperature Measurement: The temperature of the gas is measured before and after it

passes over the heating element using calibrated thermometers or thermocouples.

Heating: A known amount of electrical energy is supplied to the heating element.

Steady State: The system is allowed to reach a steady state where the temperature at both

points is constant.

Calculation: The molar heat capacity at constant pressure is calculated from the rate of gas

flow, the power supplied to the heater, and the measured temperature difference.

Determination of Entropy
The absolute entropy of a substance is determined by measuring its heat capacity from a

temperature approaching absolute zero to the desired temperature.

Methodology:

Low-Temperature Calorimetry: The heat capacity of the solid phase is measured from as low

a temperature as possible (approaching 0 K) up to its melting point.

Enthalpy of Phase Transitions: The enthalpies of any phase transitions (e.g., solid-solid,

fusion, and vaporization) are measured.

Heat Capacity of Liquid and Gas: The heat capacity of the liquid phase is measured from the

melting point to the boiling point, and the heat capacity of the gas phase is measured at the

desired temperature.
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Calculation: The absolute entropy at a given temperature is calculated by integrating C_p/T

with respect to temperature from 0 K to the desired temperature, and adding the entropy

changes associated with any phase transitions.[1][2] For substances that are gaseous at

room temperature, statistical mechanics calculations based on spectroscopic data can also

be used to determine the entropy.[1]

Visualization of Chemical Pathways
The following diagrams, generated using the DOT language, illustrate the key chemical

pathways involving 1,2-butadiene and its isomers.

Isomerization of C4H6 Hydrocarbons
The C4H6 isomers are interconnected through a series of equilibrium reactions. The relative

stabilities of these isomers can be inferred from their standard enthalpies of formation.
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1,3-ButadieneIsomerization

Methylenecyclopropane
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CyclobuteneElectrocyclization
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Caption: Isomerization pathways of C4H6 isomers.

Thermal Decomposition of 1,2-Butadiene
At elevated temperatures, 1,2-butadiene undergoes thermal decomposition to produce a

variety of smaller hydrocarbon products. The initial step is often isomerization to the more

stable 1,3-butadiene.[3]
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Caption: Thermal decomposition pathway of 1,2-butadiene.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermodynamic Properties of 1,2-Butadiene and its
Isomers: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212224#thermodynamic-properties-of-1-2-
butadiene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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